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Compound of Interest

Compound Name: Biotin-PEG12-Acid

Cat. No.: B606123 Get Quote

For researchers, scientists, and professionals in drug development, the use of precise and well-

characterized reagents is paramount. Biotin-PEG12-Acid stands out as a versatile

biotinylation reagent, featuring a long polyethylene glycol (PEG) spacer that enhances solubility

and minimizes steric hindrance. This guide provides an in-depth overview of available

suppliers, purity specifications, and detailed experimental protocols for its application in

labeling and purification of biomolecules.

Supplier and Purity Overview
A variety of suppliers offer Biotin-PEG12-Acid, with purity levels being a critical factor for

experimental success. The data presented below has been compiled from publicly available

information from various suppliers. It is important to note that for GMP-grade inquiries, direct

contact with the supplier is recommended.
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Supplier

Catalog
Number
(Example
)

Purity
Molecular
Formula

Molecular
Weight
(Da)

Physical
Appearan
ce

Solubility

BPS

Bioscience
27430 ≥96%

C₃₇H₆₉N₃O

₁₆S
844

White to

off-white

solid, may

appear

sticky

Water,

DMSO

BroadPhar

m
BP-21620 ≥95%

C₃₇H₆₉N₃O

₁₆S
844

Not

specified

Not

specified

Precise

PEG
AG-2534 > 96%

C₃₇H₆₉N₃O

₁₆S
844.02

Not

specified

Not

specified

Biosynth WPC42314
Not

specified

C₃₇H₆₉N₃O

₁₆S
844.02

Not

specified

Not

specified

Glyco

MindSynth

Not

specified
95-98%

Not

specified

Not

specified

Not

specified

Not

specified

PurePEG
Not

specified

Not

specified

C₃₇H₆₉N₃O

₁₆S
844.02

Not

specified

Not

specified

AxisPharm
Not

specified
≥95%

Not

specified

Not

specified

Not

specified

Not

specified

Core Concepts and Applications
Biotin-PEG12-Acid is a heterobifunctional linker.[1][2] It possesses a biotin moiety for strong

and specific binding to avidin or streptavidin, and a terminal carboxylic acid group. This

carboxylic acid can be activated to react with primary amines on proteins, peptides, or other

molecules, forming a stable amide bond. The PEG12 spacer arm, a chain of 12 ethylene glycol

units, imparts hydrophilicity to the molecule, which can help to prevent aggregation of the

biotinylated protein and improve its solubility.[2][3]

Key applications include:
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Biotinylation of Proteins and Antibodies: Covalently attaching biotin to proteins for

subsequent detection, purification, or immobilization.

Drug Delivery: The PEG linker can improve the pharmacokinetic properties of a drug

conjugate.

Immunoassays: Used in techniques like ELISA and Western blotting for signal amplification.

Affinity Chromatography: Immobilizing biotinylated molecules onto avidin/streptavidin-coated

supports for pull-down assays.[4]

Experimental Protocols
Protein Biotinylation using Biotin-PEG12-Acid with
EDC/NHS Chemistry
This protocol describes the conjugation of Biotin-PEG12-Acid to a protein containing primary

amines (e.g., lysine residues) using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and

N-hydroxysuccinimide (NHS) chemistry.

Materials:

Protein to be biotinylated (in an amine-free buffer, e.g., PBS, pH 7.2-7.5)

Biotin-PEG12-Acid

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide)

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2

Quenching Buffer: 1 M Tris-HCl, pH 7.5

Desalting column or dialysis cassette for purification

Procedure:
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Reagent Preparation:

Dissolve the protein to be labeled in the Reaction Buffer to a final concentration of 1-10

mg/mL.

Immediately before use, prepare a 10 mM stock solution of Biotin-PEG12-Acid in DMSO

or DMF.

Immediately before use, prepare 100 mM stock solutions of EDC and NHS in anhydrous

DMSO or DMF.

Activation of Biotin-PEG12-Acid:

In a microcentrifuge tube, combine a 20-fold molar excess of Biotin-PEG12-Acid with a

50-fold molar excess of both EDC and NHS relative to the amount of protein.

Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic acid

group of the Biotin-PEG12-Acid.

Biotinylation Reaction:

Add the activated Biotin-PEG12-Acid mixture to the protein solution.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle

mixing.

Quenching the Reaction:

Add the Quenching Buffer to a final concentration of 50-100 mM to quench any unreacted

NHS-activated biotin.

Incubate for 15 minutes at room temperature.

Purification:

Remove excess, unreacted biotinylation reagent and byproducts by dialysis against PBS

or by using a desalting column.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b606123?utm_src=pdf-body
https://www.benchchem.com/product/b606123?utm_src=pdf-body
https://www.benchchem.com/product/b606123?utm_src=pdf-body
https://www.benchchem.com/product/b606123?utm_src=pdf-body
https://www.benchchem.com/product/b606123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation

Activation

Biotinylation Quenching Purification

Protein in
Amine-Free Buffer

Conjugation to Protein
(RT, 2h or 4°C, o/n)

Biotin-PEG12-Acid
(in DMSO/DMF) Activate Carboxyl Group

(RT, 15-30 min)

EDC & NHS
(in DMSO/DMF)

Activated
Biotin-PEG12

Add Tris Buffer
(RT, 15 min)

Biotinylated Protein
+ Excess Reagent Dialysis or

Desalting Column

Quenched Reaction
Mixture FinalProduct

Purified
Biotinylated Protein

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotinylated Protein
Sample

Bind Biotinylated Protein
(1-2h RT or o/n 4°C)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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